Cas no 1253789-10-4 (4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine)

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine structure
1253789-10-4 structure
Product Name:4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine
CAS No:1253789-10-4
MF:C12H9ClN4
MW:244.679660558701
CID:1073505
PubChem ID:10681774
Update Time:2025-04-20

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine
    • DTXSID301207462
    • AKOS015850383
    • 1253789-10-4
    • 5H-Pyrrolo[3,2-d]pyrimidin-2-amine, 4-chloro-6-phenyl-
    • DA-17593
    • MDL: MFCD17011880
    • Inchi: 1S/C12H9ClN4/c13-11-10-9(16-12(14)17-11)6-8(15-10)7-4-2-1-3-5-7/h1-6,15H,(H2,14,16,17)
    • InChI Key: QTQXQWXWYNHHTD-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(N)N=1

Computed Properties

  • Exact Mass: 244.0515740g/mol
  • Monoisotopic Mass: 244.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.6Ų

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine Security Information

  • HazardClass:IRRITANT
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